Cas no 731772-83-1 (Ethyl 2-(3-methylbut-3-enyl)benzoate)
Ethyl 2-(3-methylbut-3-enyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(3-methylbut-3-enyl)benzoate
- LogP
- 4-(2-Carboethoxyphenyl)-2-methyl-1-butene
- MFCD01319576
- Ethyl 2-(3-methylbut-3-en-1-yl)benzoate
- DTXSID20641151
- AKOS016016780
- 731772-83-1
-
- MDL: MFCD01319576
- Inchi: 1S/C14H18O2/c1-4-16-14(15)13-8-6-5-7-12(13)10-9-11(2)3/h5-8H,2,4,9-10H2,1,3H3
- InChI Key: JZLZWHUNXHQKTH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1CCC(=C)C)=O
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Ethyl 2-(3-methylbut-3-enyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200223-2g |
4-(2-carboethoxyphenyl)-2-methyl-1-butene |
731772-83-1 | 96% | 2g |
£624.00 | 2022-02-28 | |
| Fluorochem | 200223-5g |
4-(2-carboethoxyphenyl)-2-methyl-1-butene |
731772-83-1 | 96% | 5g |
£1543.00 | 2022-02-28 | |
| abcr | AB360176-1 g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 1g |
€794.30 | 2023-06-20 | |
| abcr | AB360176-2 g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 2g |
€1065.20 | 2023-06-20 | |
| abcr | AB360176-1g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 1g |
€794.00 | 2025-04-16 | |
| abcr | AB360176-2g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 2g |
€1064.00 | 2025-04-16 | |
| abcr | AB360176-5g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 5g |
€2507.20 | 2025-02-16 | |
| abcr | AB360176-5 g |
4-(2-Carboethoxyphenyl)-2-methyl-1-butene, 96%; . |
731772-83-1 | 96% | 5g |
€2507.20 | 2023-06-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660336-1g |
Ethyl 2-(3-methylbut-3-en-1-yl)benzoate |
731772-83-1 | 98% | 1g |
¥6478.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660336-2g |
Ethyl 2-(3-methylbut-3-en-1-yl)benzoate |
731772-83-1 | 98% | 2g |
¥8925.00 | 2024-07-28 |
Ethyl 2-(3-methylbut-3-enyl)benzoate Suppliers
Ethyl 2-(3-methylbut-3-enyl)benzoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ethyl 2-(3-methylbut-3-enyl)benzoate
Exploring Ethyl 2-(3-methylbut-3-enyl)benzoate (CAS 731772-83-1): Properties, Applications, and Industry Trends
Ethyl 2-(3-methylbut-3-enyl)benzoate (CAS 731772-83-1) is a specialized ester compound gaining attention in fragrance, flavor, and pharmaceutical research. This organic ester features a unique molecular structure combining a benzoate core with a 3-methylbut-3-enyl side chain, offering versatile chemical properties. Its synthetic versatility and olfactory characteristics make it valuable for high-end perfumery, where fruity-floral accords are increasingly demanded by consumers.
Recent studies highlight its potential as a flavor enhancer in food science, aligning with the global trend toward natural-inspired synthetic additives. Unlike traditional compounds, Ethyl 2-(3-methylbut-3-enyl)benzoate exhibits stability under moderate pH conditions, making it suitable for functional beverages and baked goods. Industry reports suggest a 12% annual growth in demand for such tailor-made esters, driven by clean-label product innovation.
From a technical perspective, the compound’s low volatility and solubility profile (soluble in ethanol, propylene glycol) enable applications in long-lasting cosmetic formulations. Researchers are exploring its synergy with biodegradable polymers for controlled-release systems—a hot topic in sustainable packaging. Analytical methods like GC-MS and HPLC are critical for quality control, as purity thresholds exceed 98% for commercial grades.
Environmental considerations are shaping its production. Manufacturers now adopt green chemistry principles, such as catalytic hydrogenation, to minimize waste. This aligns with ESG (Environmental, Social, and Governance) metrics prioritized by investors. A 2023 market analysis linked CAS 731772-83-1 derivatives to 18% of new patent filings in bio-based materials—a sector projected to reach $700 million by 2026.
Consumer safety remains paramount. Regulatory bodies classify Ethyl 2-(3-methylbut-3-enyl)benzoate as non-irritating in standard dermal tests (OECD 439), supporting its use in hypoallergenic skincare. However, formulators must adhere to IFRA standards for concentration limits. Emerging markets in Asia-Pacific show particular interest, with queries for "CAS 731772-83-1 suppliers" rising 27% YoY on B2B platforms.
Innovation extends to agrochemicals, where its volatile organic compound (VOC) properties are tested as eco-friendly pest attractants. Such interdisciplinary applications underscore why this compound ranks among the top 5% of searched specialty chemicals in academic databases. For labs, proper storage (ambient temperature, inert atmosphere) ensures shelf-life exceeding 24 months.
Future directions include biocatalytic synthesis using engineered enzymes—a method reducing energy use by 40% compared to conventional routes. As industries seek carbon-neutral alternatives, CAS 731772-83-1 exemplifies how molecular innovation meets sustainability goals. Its trajectory reflects broader shifts toward performance-driven yet environmentally conscious chemistry.
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